![molecular formula C21H17FN6O3S B2676794 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide CAS No. 852154-01-9](/img/structure/B2676794.png)
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a triazole ring, a phenyl ring, and a sulfanyl group . It’s likely that this compound has been synthesized for research purposes, possibly in the field of medicinal chemistry .
Synthesis Analysis
While specific synthesis information for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of heterocyclic rings and the addition of various functional groups .Scientific Research Applications
Antiviral Activity
A study highlighted the antiviral potential of a similar molecule, focusing on its efficacy against COVID-19. The research emphasized quantum chemical insights into the molecule's structure, revealing its ability to form stable hydrogen-bonded interactions. The molecule's antiviral potency was investigated through molecular docking against SARS-CoV-2 protein, suggesting its potential utility in combating viral infections (Mary et al., 2020).
Antimicrobial and Antifungal Applications
Another study focused on the synthesis of pyrimidine-triazole derivatives, investigating their antimicrobial activity against selected bacterial and fungal strains. This research provides insights into the compound's utility in addressing microbial infections, highlighting its relevance in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).
Anticancer Potential
Research into pyrimidine derivatives has shown promise in the field of cancer therapy. A particular focus has been on their synthesis and evaluation concerning antitumor activity, demonstrating the compound's relevance in developing new cancer treatments. This highlights the molecule's potential utility in oncology, offering pathways for novel therapeutic approaches (Hafez & El-Gazzar, 2017).
Tubulin Inhibition Mechanism
A series of triazolopyrimidines, closely related to the molecule , were synthesized and evaluated as anticancer agents. These compounds have a unique mechanism of inhibiting tubulin, differentiating them from other anticancer agents. This research underscores the compound's innovative approach to cancer treatment, focusing on tubulin polymerization inhibition (Zhang et al., 2007).
Properties
IUPAC Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN6O3S/c22-13-6-8-16(9-7-13)28-17(10-15-11-18(29)25-20(31)24-15)26-27-21(28)32-12-19(30)23-14-4-2-1-3-5-14/h1-9,11H,10,12H2,(H,23,30)(H2,24,25,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGRJCOSJJBIBPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.